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Compound of Interest

Compound Name: Mesitylene-d12

CAS No.: 69441-16-3

Cat. No.: B1586286 Get Quote

Abstract & Strategic Utility
Mesitylene-d12 (1,3,5-Trimethylbenzene-d12) is a specialized, high-boiling deuterated solvent

(

) critical for high-temperature NMR studies of polymers, reaction kinetics, and organometallic
catalysts that require non-polar environments. Unlike common solvents like Chloroform-d or
Acetone-d6, Mesitylene-d12 offers a wide liquid range and high thermal stability. However, its
significant cost and the susceptibility of high-temperature experiments to moisture artifacts
necessitate rigorous handling protocols. This guide outlines the physicochemical profile,
transfer techniques, and storage architectures required to maintain isotopic integrity (

).

Physicochemical Profile & Isotope Effects
Understanding the physical shift between the protiated (light) and deuterated (heavy) forms is

essential for accurate gravimetric preparation of samples.

Table 1: Comparative Properties of Mesitylene Isotopologues
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Property
Mesitylene (

)

Mesitylene-d12 (

)

Operational
Implication

Molecular Weight 120.19 g/mol 132.27 g/mol
~10% mass increase

affects molarity calc.

Density (

)
0.864 g/mL 0.947 g/mL

Critical: Pipettes must

be calibrated for

higher density.

Boiling Point 164.7°C 164.7°C

Ideal for variable temp

(VT) NMR up to

150°C.

Freezing Point -44.8°C -45°C (approx)
Suitable for low-temp

kinetics.

Dielectric Constant 2.28 ~2.27
Non-polar; poor

solubility for salts.

Analytic Insight: The density difference (0.947 vs 0.864) is substantial. When preparing molar

solutions by volume, failure to account for the increased density of the deuterated solvent will

result in concentration errors of nearly 10%.

Critical Handling Protocols
The "Zero-Moisture" Transfer Workflow
Mesitylene-d12 is hydrophobic; however, even trace atmospheric moisture (

) will appear as a distinct, sharp singlet in the shielded region (~0.4–0.8 ppm), potentially
obscuring hydride signals in organometallic complexes.

Protocol: Inert Syringe Transfer (Ampoule to NMR Tube)
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Objective: Transfer solvent without atmospheric contact.

Preparation:

Oven-dry NMR tubes (Type 1 Class A borosilicate) at 150°C for >4 hours.

Cool tubes in a desiccator or under a stream of dry

.

Ampoule Opening:

Score the ampoule neck with a ceramic wafer.

Snap the neck away from the body to avoid glass dust contamination.

Immediate Action: If not using the full ampoule, the remainder must be transferred to a

storage vessel immediately (see Section 4).

Syringe Technique:

Use a gas-tight glass syringe with a long stainless steel needle (dried).

Purge the syringe with dry

three times.

Draw Mesitylene-d12.[1] Do not pull air bubbles.

Insert the needle to the bottom of the

-flushed NMR tube.

Dispense slowly while withdrawing the needle to fill from bottom-up (minimizes

vortexing/surface area exposure).

Sealing:
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Cap immediately. For high-temp studies (>80°C), use a J-Young valve NMR tube or flame

seal the tube to prevent cap popping and solvent reflux loss.

Visualization: Sample Preparation Logic
The following diagram illustrates the decision process for selecting the correct containment

based on experimental temperature.

Experimental Requirement

Target Temperature?

Standard 5mm Tube
(Polyethylene Cap)

< 60°C

J-Young Valve Tube
(Teflon Seal)

60°C - 120°C

Flame Sealed Tube
(Permanent)

> 120°C or
Long-term Storage

Apply Parafilm
(External Seal)

Prevent Diffusion

Click to download full resolution via product page

Figure 1: Decision matrix for NMR tube selection based on thermal requirements.

Storage & Integrity Maintenance
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Once an ampoule is cracked, the solvent degrades in value rapidly if not stored correctly.

Mesitylene-d12 is stable against decomposition but vulnerable to isotopic dilution (H/D

exchange with moisture).

Storage Hierarchy
Gold Standard: Glovebox (

or Ar atmosphere). Store in a screw-cap vial with a PTFE-lined septum.

Silver Standard: Schlenk flask or Young's tap storage tube stored in the dark.

Bronze Standard (Temporary): Septum vial stored in a desiccator with active desiccant (

or Indicating Drierite).

The Molecular Sieve Debate
Should you add molecular sieves to Mesitylene-d12?

Verdict:YES, but with conditions.

Reasoning: Unlike polar solvents (MeOH, DMSO) where sieves can catalyze decomposition

or exchange, Mesitylene is chemically inert.

Protocol: Use 3Å or 4Å sieves. Crucial: Sieves must be activated (baked at 300°C under

vacuum) immediately before use. "Fresh" sieves from a jar are often saturated with water

and will wet your solvent rather than dry it.

Data Interpretation: Impurity Signals
When analyzing spectra, use the following chemical shift data to distinguish between the

solvent, residual protiated species, and common contaminants.

Table 2: NMR Chemical Shift Reference (Referenced to TMS = 0 ppm)
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Species Signal Type

Chemical Shift
(

, ppm)

Multiplicity Notes

Mesitylene-d12 Solvent (Carbon) ~21.0, ~127.0 Septet (weak)
signal split by D (

Hz)

Residual

Mesitylene-d11
Impurity (Proton) 6.78 Singlet

Residual

aromatic proton

Residual

Mesitylene-d11
Impurity (Proton) 2.25 Singlet

Residual methyl

protons

Water (

)
Contaminant 0.40 – 0.80 Broad Singlet

Shifts slightly

with

concentration/te

mp.[1][2]

Grease (Silicon) Contaminant 0.07 Singlet

Common from

ground glass

joints.

Note on Water: In non-polar aromatic solvents like Benzene-d6 and Mesitylene-d12, water

appears upfield (shielded) around 0.4 ppm, unlike in

where it appears at 1.56 ppm. Do not mistake this for a high-field ligand signal.

Safety & Waste Management (EHS)
Hazard Classification: Flammable Liquid (Category 3).[1][3][4] Flash Point:

(Closed Cup).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Mesitylene-d12
https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://www.benchchem.com/product/b1586286?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Mesitylene-d12
https://www.flinnsci.com/sds_504.2-mesitylene/sds_504.2/
https://www.armar-europa.de/shop/Products/NMRSolvents/1607690349_Mesitylened12.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: All transfers must occur in a fume hood. Mesitylene has a distinct aromatic odor;

if you can smell it strongly, your containment has failed.

Waste: Dispose of in "Halogen-Free Organic Solvent" waste streams. Do not mix with acidic

waste, as electrophilic aromatic substitution can occur exothermically.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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